N-[(3-chloro-4-fluorophenyl)methyl]-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-2-(2,4-dioxo-3-propyl-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)acetamide
• InChI: InChI=1S/C18H17ClFN3O3S/c1-2-6-22-17(25)16-14(5-7-27-16)23(18(22)26)10-15(24)21-9-11-3-4-13(20)12(19)8-11/h3-5,7-8,16H,2,6,9-10H2,1H3/p+1
• InChI Key: FYQLYZMWHBTDEI-UHFFFAOYSA-O
• Canonical SMILES: CCCN1C(=O)C2C(=[N+](C1=O)CC(=O)NCC3=CC(=C(C=C3)F)Cl)C=CS2
• Molecular Formula: C18H18ClFN3O3S+
• Molecular Weight: 410.9 g/mol
• CAS No.: 1260921-68-3

Description

N-[(3-chloro-4-fluorophenyl)methyl]-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide is a useful research compound. Its molecular formula is C18H17ClFN3O3S and its molecular weight is 409.86. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

N-[(3-chloro-4-fluorophenyl)methyl]-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide and its derivatives have been extensively studied for their potential antitumor activities. For instance, Hafez and El-Gazzar (2017) synthesized a series of thieno[3,2-d]pyrimidine derivatives that exhibited potent anticancer activity on various human cancer cell lines, including breast, cervical, and colonic carcinoma cells, comparable to doxorubicin (Hafez & El-Gazzar, 2017). Similarly, Xiong Jing (2011) reported the synthesis of derivatives with selective anti-tumor activities, indicating the potential of these compounds in cancer treatment (Xiong Jing, 2011).

Anti-inflammatory Activity

Research has also explored the anti-inflammatory properties of these compounds. For example, Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide, which showed significant anti-inflammatory activity in their studies (Sunder & Maleraju, 2013).

Bactericidal Activities

The bactericidal properties of thieno[3,2-d]pyrimidine derivatives have been investigated. Zhou Xi (2015) introduced fluorine into thieno[3,2-d]pyrimidin-4(3H)-one derivatives and found that some exhibited strong inhibitory effects on crop biomasses and certain bacterial strains (Zhou Xi, 2015).

Antimicrobial Activity

These compounds have also been evaluated for their antimicrobial effects. Meshcheryakova et al. (2015) synthesized acetanilides and acetylhydrazones derivatives, which were studied for their antimicrobial and antifungal activities (Meshcheryakova et al., 2015).

Herbicidal Activity

Some derivatives have been synthesized for potential use as herbicides. Wu et al. (2011) designed and synthesized N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides, which showed effective herbicidal activities against various dicotyledonous weeds (Wu et al., 2011).

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. The compound’s structure suggests that it may interact with a variety of biological targets

Mode of Action

It is hypothesized that the compound interacts with its targets, leading to changes in cellular processes . The presence of chlorine and fluorine in the compound may alter its biological activity by changing the electrophilicity of carbon in the C-Cl and C-F bonds .

Biochemical Pathways

The specific biochemical pathways affected by the compound are currently unknown. Compounds with similar structures have been shown to influence a variety of pathways, including those involved in bacterial and fungal infections, hiv infections, various types of cancer, hypertension, schizophrenia, and allergies .

Result of Action

Compounds with similar structures have been shown to have significant inhibitory activity, suggesting that this compound may also have potent effects .